Cas no 1261895-56-0 (5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol)

5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol is a specialized organic compound featuring a phenol core substituted with a formyl group at the 2-position and a 4-(N,N-dimethylsulfamoyl)phenyl moiety at the 5-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both formyl and sulfonamide functional groups enhances its versatility in coupling reactions and derivatization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise functionalization. The compound’s stability under standard conditions and high purity further support its utility in research and industrial processes.

5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol structure

1261895-56-0 structure

Product Name:5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol

CAS No:1261895-56-0

MF:C₁₅H₁₅NO₄S

MW:305.34890294075

MDL:MFCD18314910

CID:5231914

Update Time:2026-03-07

5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

- 5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol
- MDL： MFCD18314910
- Inchi： 1S/C15H15NO4S/c1-16(2)21(19,20)14-7-5-11(6-8-14)12-3-4-13(10-17)15(18)9-12/h3-10,18H,1-2H3
- InChI Key： OSALUKCYDFLEDA-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)C1C=CC(C=O)=C(C=1)O)(N(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 449
XLogP3: 2.4
Topological Polar Surface Area: 83.1

5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321089-5 g	5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol, 95%; .	1261895-56-0	95%	5 g	€1,159.00	2023-07-19
abcr	AB321089-5g	5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol, 95%; .	1261895-56-0	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol

Comprehensive Overview of 5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol (CAS No. 1261895-56-0)

5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol (CAS No. 1261895-56-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique sulfonamide and phenolic functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a dimethylsulfamoyl moiety and a formylphenol group, makes it particularly valuable for researchers exploring novel drug candidates and advanced materials.

In recent years, the demand for high-purity chemical intermediates like 5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol has surged, driven by advancements in pharmaceutical research and green chemistry. Scientists are increasingly focusing on sustainable synthesis methods, and this compound's potential applications in catalysis and bioconjugation have made it a subject of intense study. Its relevance to drug discovery is particularly notable, as it can be used to develop targeted therapies for diseases such as cancer and inflammation.

One of the most frequently searched questions about CAS No. 1261895-56-0 relates to its synthetic pathways and industrial-scale production. Researchers often inquire about the optimal conditions for its preparation, including solvent choices, reaction temperatures, and catalysts. Additionally, the compound's solubility and stability under various conditions are critical parameters for its practical use. These topics align with the broader trend of optimizing chemical processes for efficiency and environmental friendliness.

The spectroscopic properties of 5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol are another area of interest. Techniques such as NMR, IR, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and confirming its structural integrity. These analyses are essential for quality control in both academic and industrial settings, where precise molecular identification is paramount.

From a commercial perspective, CAS No. 1261895-56-0 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its role as a building block for more complex molecules, catering to the needs of pharmaceutical developers and material scientists. The compound's compatibility with cross-coupling reactions and other modern synthetic methodologies further enhances its appeal.

Looking ahead, the potential of 5-(4-N,N-Dimethylsulfamoylphenyl)-2-formylphenol in personalized medicine and nanotechnology is an exciting frontier. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research. Its combination of structural versatility and functional diversity ensures its relevance in addressing some of the most pressing challenges in chemistry and biology today.